Cas no 139563-66-9 (D-Glucopyranose,3-O-(phenylmethyl)-, tetraacetate (9CI))

D-Glucopyranose,3-O-(phenylmethyl)-, tetraacetate (9CI) structure
139563-66-9 structure
Product Name:D-Glucopyranose,3-O-(phenylmethyl)-, tetraacetate (9CI)
CAS No:139563-66-9
MF:C21H26O10
MW:438.425147533417
CID:103127
PubChem ID:13964977
Update Time:2025-09-28

D-Glucopyranose,3-O-(phenylmethyl)-, tetraacetate (9CI) Chemical and Physical Properties

Names and Identifiers

    • D-Glucopyranose,3-O-(phenylmethyl)-, tetraacetate (9CI)
    • 3-O-(Phenylmethyl)-
    • 3-O-Benzyl-1,2,4,6-tetra-O-acetyl-
    • A-D-mannopyranose
    • A-D-mannopyranose Tetraacetate
    • AG-A-62113
    • CTK6A1626
    • FT-0663047
    • 1,2,4,6-TETRA-O-ACETYL-3-O-BENZYL-D-GLUCOPYRANOSE
    • SJPSXDYBIIGRQJ-AWGDKMGJSA-N
    • SCHEMBL7572133
    • 139563-66-9
    • doi:10.14272/SJPSXDYBIIGRQJ-AWGDKMGJSA-N.1
    • 3-O-benzyl-1,2,4,6-tetra-O-acetyl-D-glucopyranose
    • doi:10.14272/SJPSXDYBIIGRQJ-AWGDKMGJSA-N
    • 10.14272/SJPSXDYBIIGRQJ-AWGDKMGJSA-N.1
    • [(2R,3R,4S,5R)-3,5,6-triacetyloxy-4-phenylmethoxyoxan-2-yl]methyl acetate
    • 10.14272/SJPSXDYBIIGRQJ-AWGDKMGJSA-N
    • Inchi: 1S/C21H26O10/c1-12(22)26-11-17-18(28-13(2)23)19(27-10-16-8-6-5-7-9-16)20(29-14(3)24)21(31-17)30-15(4)25/h5-9,17-21H,10-11H2,1-4H3/t17-,18-,19+,20-,21?/m1/s1
    • InChI Key: SJPSXDYBIIGRQJ-AWGDKMGJSA-N
    • SMILES: O1C([C@@H]([C@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OCC1C=CC=CC=1)OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 438.15258
  • Monoisotopic Mass: 438.15259702g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 12
  • Complexity: 642
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 124Ų

Experimental Properties

  • PSA: 123.66

D-Glucopyranose,3-O-(phenylmethyl)-, tetraacetate (9CI) Pricemore >>

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